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Compound of Interest

Compound Name: 2-Bromo-3-fluoroaniline

Cat. No.: B056032 Get Quote

Technical Guide: 2-Bromo-3-fluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-Bromo-3-fluoroaniline, a

halogenated aniline derivative of significant interest in medicinal chemistry and organic

synthesis. Its unique substitution pattern influences its reactivity and makes it a valuable

building block for the synthesis of complex molecules, particularly in the development of novel

pharmaceutical agents and agrochemicals.

Core Chemical Properties
The fundamental chemical identifiers for 2-Bromo-3-fluoroaniline are its molecular formula

and molecular weight, which are crucial for stoichiometric calculations in synthesis and for

characterization.
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Property Value

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol [1][2][3][4][5]

CAS Number 111721-75-6[1][3]

Physical Form
Off-white crystalline solid or light yellow liquid[1]

[6][7]

Density 1.67 g/mL[1]

Melting Point 32-34 °C[7]

Boiling Point 229.8±20.0 °C (Predicted)[7]

SMILES Nc1cccc(F)c1Br[2]

Synthesis Overview
The synthesis of 2-Bromo-3-fluoroaniline often involves a multi-step process that requires

careful control of reaction conditions to achieve high purity and yield. A common synthetic route

starts with the reduction of 2-bromo-3-fluoronitrobenzene.[6] This transformation is a critical

step where the nitro group is converted to an amine, yielding the final product. The presence of

both bromine and fluorine atoms on the aromatic ring imparts unique electronic properties that

influence its reactivity in subsequent chemical transformations.[6] Another described method

involves the reaction of aniline with bromine and sodium hydroxide.[3]

Applications in Research and Development
2-Bromo-3-fluoroaniline serves as a key intermediate in the synthesis of a variety of target

molecules. The presence of three distinct functional groups—the amine, the bromine, and the

fluorine—on the benzene ring allows for selective chemical modifications. This versatility

makes it a valuable precursor for creating libraries of compounds for drug discovery programs

and for the development of new agrochemicals.[6] While it has shown potential in preclinical

cancer studies, its development has been challenged by toxicity concerns.[3] Mechanistic

studies suggest that it may exert its effects by reacting with DNA.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemical-suppliers.eu/enp/bromo-fluoroaniline-PX207806
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds004255
https://www.biosynth.com/p/FB67928/111721-75-6-2-bromo-3-fluoroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4777632.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4777632.htm
https://www.chemical-suppliers.eu/enp/bromo-fluoroaniline-PX207806
https://www.biosynth.com/p/FB67928/111721-75-6-2-bromo-3-fluoroaniline
https://www.chemical-suppliers.eu/enp/bromo-fluoroaniline-PX207806
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemistry-behind-2-bromo-3-fluoroaniline-synthesis-and-properties-cx
https://www.echemi.com/products/pd180521108802-2-bromo-3-fluoroaniline.html
https://www.chemical-suppliers.eu/enp/bromo-fluoroaniline-PX207806
https://www.echemi.com/products/pd180521108802-2-bromo-3-fluoroaniline.html
https://www.echemi.com/products/pd180521108802-2-bromo-3-fluoroaniline.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds004255
https://www.benchchem.com/product/b056032?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemistry-behind-2-bromo-3-fluoroaniline-synthesis-and-properties-cx
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemistry-behind-2-bromo-3-fluoroaniline-synthesis-and-properties-cx
https://www.biosynth.com/p/FB67928/111721-75-6-2-bromo-3-fluoroaniline
https://www.benchchem.com/product/b056032?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemistry-behind-2-bromo-3-fluoroaniline-synthesis-and-properties-cx
https://www.biosynth.com/p/FB67928/111721-75-6-2-bromo-3-fluoroaniline
https://www.biosynth.com/p/FB67928/111721-75-6-2-bromo-3-fluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identification Workflow
The following diagram illustrates the logical flow for the identification and characterization of 2-
Bromo-3-fluoroaniline based on its fundamental chemical properties.

2-Bromo-3-fluoroaniline Molecular Formula
C₆H₅BrFN

Determines Molecular Weight
190.01 g/mol

Calculates to

Click to download full resolution via product page

Caption: Logical relationship of 2-Bromo-3-fluoroaniline's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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